2-(2-fluoroanilino)-4H-3,1-benzoxazin-4-one

• IUPAC Name: 2-(2-fluoroanilino)-3,1-benzoxazin-4-one
• InChI: InChI=1S/C14H9FN2O2/c15-10-6-2-4-8-12(10)17-14-16-11-7-3-1-5-9(11)13(18)19-14/h1-8H,(H,16,17)
• InChI Key: GNYYAKGNULJHJU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)OC(=N2)NC3=CC=CC=C3F
• Molecular Formula: C14H9FN2O2
• Molecular Weight: 256.23 g/mol

Description

The compound “2-(2-fluoroanilino)-4H-3,1-benzoxazin-4-one” is a benzoxazinone derivative with a fluoroanilino group at the 2-position. Benzoxazinones are heterocyclic compounds containing a benzene ring fused to an oxazine ring. The fluoroanilino group consists of an aniline (an aromatic amine) with a fluorine atom at the 2-position.

Molecular Structure Analysis

The molecular structure of this compound would likely show aromaticity in the benzene and oxazine rings, with the oxazine ring also containing a carbonyl group. The fluoroanilino group would introduce an additional aromatic ring and a fluorine atom.

Chemical Reactions Analysis

Again, while specific reactions involving “2-(2-fluoroanilino)-4H-3,1-benzoxazin-4-one” are not available, benzoxazinones and fluoroanilines can participate in a variety of chemical reactions. For instance, the carbonyl group in the benzoxazinone could undergo nucleophilic addition reactions, and the aromatic rings could undergo electrophilic aromatic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of “2-(2-fluoroanilino)-4H-3,1-benzoxazin-4-one” would be influenced by its functional groups. For instance, the presence of the fluorine atom could influence its reactivity and the polarity of the molecule.

Scientific Research Applications

Antimicrobial Activity

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Antifungal Properties

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Anticancer Potential

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EGFR Inhibition

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Selective EGFR Inhibitor

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Ultrasound-Assisted Synthesis

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These applications highlight the versatility and potential of 2-(2-fluoroanilino)-4H-3,1-benzoxazin-4-one in various scientific contexts. Researchers can further investigate its properties and applications in drug development, antimicrobial agents, and cancer therapeutics.

Mechanism of Action

Target of Action

Similar compounds such as 2-fluoroaniline have been shown to interact with lysozyme in enterobacteria phage t4 . Lysozyme is an enzyme that breaks down bacterial cell walls, which is crucial for maintaining cellular integrity.

Mode of Action

For instance, 2-fluoroaniline is known to exert its effect through 4-hydroxylation and subsequent p-benzoquinonimine formation .

Biochemical Pathways

It’s worth noting that many organic compounds containing a quinone moiety in their structure have been associated with different biological activities . These compounds can accept one or two electrons to form intermediate species that interact with crucial cellular molecules such as oxygen, DNA, and proteins, modifying their biological properties .

Pharmacokinetics

It’s known that the metabolism and excretion of the xenobiotic compound 2-fluoroaniline are efficient, primarily through 4-hydroxylation with subsequent sulfate or glucuronide formation . At least 80% of the dose is excreted in the urine within 24 hours . These properties could potentially influence the bioavailability of 2-(2-fluoroanilino)-4H-3,1-benzoxazin-4-one.

Safety and Hazards

The safety and hazards associated with “2-(2-fluoroanilino)-4H-3,1-benzoxazin-4-one” would depend on its specific physical and chemical properties. As a general rule, handling of chemical compounds should always be done with appropriate safety precautions.

Future Directions

The future directions for research on “2-(2-fluoroanilino)-4H-3,1-benzoxazin-4-one” would likely depend on its observed biological activity. For instance, if it shows promising anticancer activity, further studies could be conducted to optimize its structure for increased potency and selectivity.